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Compound of Interest

Compound Name: 3'-Trifluoromethylisobutyranilide

Cat. No.: B124288 Get Quote

An In-depth Technical Guide to 3'-Trifluoromethylisobutyranilide

This document provides a comprehensive safety and technical overview of 3'-
Trifluoromethylisobutyranilide, intended for researchers, scientists, and professionals in drug

development. It consolidates critical data on its properties, hazards, and handling procedures.

Section 1: Chemical Product and Company
Identification
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Identifier Data

Product Name 3'-Trifluoromethylisobutyranilide

CAS Number 1939-27-1[1][2][3][4]

IUPAC Name
2-methyl-N-[3-

(trifluoromethyl)phenyl]propanamide[1]

Synonyms

N-(3-(Trifluoromethyl)phenyl)isobutyramide,

α,α,α-Trifluoro-2-methyl-m-propionotoluidide,

Flutamide Impurity E[1][4][5]

Molecular Formula C₁₁H₁₂F₃NO[1][3][4]

Molecular Weight 231.21 g/mol [1][3][4]

Relevant Identified Uses

As a reagent in the synthesis of Flutamide, for

pharmaceutical research related to androgen

receptor antagonism, and as a reference

standard in analytical chemistry.[1][2][5]

Company Identification

Note: Please refer to the specific supplier for

company details and emergency contact

information.

Section 2: Hazards Identification
This substance is classified as hazardous according to the Globally Harmonized System

(GHS).

GHS Classification:

Specific target organ toxicity — repeated exposure, Category 2 (H373)[1][4]

Hazardous to the aquatic environment, long-term hazard, Category 2 (H411)[1][4]

GHS Label Elements:

Pictograms:
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alt text

(Health Hazard)

alt text

(Environmental Hazard)

Signal Word:Warning[4]

Hazard Statements:

H373: May cause damage to organs through prolonged or repeated exposure.[1][4]

H411: Toxic to aquatic life with long lasting effects.[1][4]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P314: Get medical advice/attention if you feel unwell.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Other Hazards: Research indicates potential for liver toxicity with prolonged exposure.[1]

Section 3: Composition/Information on Ingredients
Component CAS Number Purity

3'-

Trifluoromethylisobutyranilide
1939-27-1

>97% (Purity may vary by

supplier)[5]

Section 4: First-Aid Measures
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General Advice: Consult a physician. Show this safety data sheet to the doctor in

attendance. Move out of dangerous area.

Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products may be formed, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and

hydrogen fluoride (HF).

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Section 6: Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.
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Section 7: Handling and Storage
Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and

aerosols. Provide appropriate exhaust ventilation at places where dust is formed.

Conditions for Safe Storage: Keep container tightly closed in a dry and well-ventilated place.

Recommended Storage Temperature: 2-8°C[2][4][6]

Section 8: Exposure Controls/Personal Protection
Exposure Limits: No occupational exposure limit values have been established.

Engineering Controls: Handle in accordance with good industrial hygiene and safety

practice. Wash hands before breaks and at the end of workday. Use a properly ventilated

work area.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or equivalent.

Skin Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to

use. Wash and dry hands. A lab coat is required.

Respiratory Protection: For nuisance exposures use type P95 (US) or type P1 (EU EN

143) particle respirator. For higher level protection use type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143) respirator cartridges.

Section 9: Physical and Chemical Properties
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Property Value

Appearance Off-White to Pale Orange Solid[2][4][6]

Melting Point 100-101 °C[1][2][4][6]

Boiling Point 313.5 ± 42.0 °C (Predicted)[1][2][4][6]

Density 1.220 ± 0.06 g/cm³ (Predicted)[2][4][6]

Solubility
Slightly soluble in Chloroform and Methanol[1]

[2][4][6]

pKa 14.33 ± 0.70 (Predicted)[2][4][6]

Section 10: Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Exhibits good thermal stability and is stable under recommended storage

conditions.[1]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.

Hazardous Decomposition Products: Under fire conditions: Carbon oxides, Nitrogen oxides

(NOx), Hydrogen fluoride.

Section 11: Toxicological Information
Acute Toxicity: No specific data available. The risk statement R48/22 suggests it may be

harmful if swallowed with prolonged exposure.[2][6]

Skin Corrosion/Irritation: No specific data available.

Serious Eye Damage/Irritation: No specific data available.
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Respiratory or Skin Sensitization: No specific data available.

Germ Cell Mutagenicity: No specific data available.

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as probable, possible or confirmed human carcinogen by IARC, ACGIH,

NTP, or OSHA.

Reproductive Toxicity: No specific data available.

Specific Target Organ Toxicity - Single Exposure: No specific data available.

Specific Target Organ Toxicity - Repeated Exposure: May cause damage to organs

(potentially the liver) through prolonged or repeated exposure.[1][4]

Aspiration Hazard: No specific data available.

Additional Information: This compound is an impurity in the non-steroidal anti-androgen drug

flutamide and has been shown to interact with androgen receptors.[1]

Section 12: Ecological Information
Toxicity: Toxic to aquatic life with long lasting effects.[1][4] No specific ecotoxicity data (e.g.,

LC50, EC50) is available.

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

Section 13: Disposal Considerations
Waste Treatment Methods: Offer surplus and non-recyclable solutions to a licensed disposal

company. Contact a licensed professional waste disposal service to dispose of this material.

Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.
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Contaminated Packaging: Dispose of as unused product.

Section 14: Transport Information
This substance is classified as environmentally hazardous. Transport regulations may vary. It is

recommended to consult the supplier or a qualified professional for current transport

information.

Potential Classification:

UN Number: 3077 (Environmentally hazardous substance, solid, n.o.s.)

Transport Hazard Class: 9

Packing Group: III

Section 15: Regulatory Information
FDA UNII: V3NS36X991[1][4]

GHS Hazard Codes: H373, H411[1][4]

Risk Statements (Europe - obsolete): R48/22, R51/53[2][6]

Safety Statements (Europe - obsolete): S22, S36, S61[2][6]

Section 16: Other Information
Disclaimer: The information provided in this document is correct to the best of our

knowledge, information and belief at the date of its publication. The information given is

designed only as a guidance for safe handling, use, processing, storage, transportation,

disposal and release and is not to be considered a warranty or quality specification.

Experimental Protocols & Visualizations
Synthesis Protocol
A general method for the synthesis of N-(3-(trifluoromethyl)phenyl)isobutyramide is as follows.

[2]
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Reaction Setup: In a reaction vial equipped with a polytetrafluoroethylene sealed screw cap,

combine cobalt(II) oxalate dihydrate (0.294 mmol), Cs₂CO₃ (2.94 mmol), isobutyramide (1.47

mmol), DMEDA (0.588 mmol), distilled water (0.3 mL), and 3-iodobenzotrifluoride (2.205

mmol).

Heating: Stir the reaction mixture in the closed system at 120°C to 130°C for 24 hours.

Workup: Cool the non-homogeneous mixture to room temperature and dilute it with CH₂Cl₂.

Extraction: Dry the combined organic extracts with anhydrous Na₂SO₄, filter, and remove the

solvent under reduced pressure.

Purification: Load the crude product onto a silica gel column using a minimal amount of

CH₂Cl₂ and purify by column chromatography to yield the final product.

Confirmation: Confirm the structure and purity of the product using ¹H NMR and ¹³C NMR

spectral analysis.

Diagrams
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Diagram 1: Hazardous Solid Handling Workflow
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Caption: Diagram 1: A generalized workflow for safely handling hazardous solid chemicals.
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Diagram 2: Spill Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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